Cas no 3886-78-0 ((1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol)
(1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol
- YI67O93A9C
- DS-7161
- 1-Methyl-4-(1-methylethenyl)-2-cyclohexen-1-ol cis-
- (Z)-p-Mentha-2,8-dien-1-ol
- CIS-2,8-PARA-MENTHADIEN-1-OL
- MFCD27665414
- cis-p-Mentha-2,8-dien-1-ol
- 2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethenyl)-, cis-
- EN300-7422395
- 82769-01-5
- 3886-78-0
- 2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethenyl)-, (1R,4S)-
- Q27294536
- (+/-)-P-MENTHA-2,8-DIEN-1-OL, (Z)-
- (-)-Menthadienol
- cis-2,8-p-menthadien-1-ol
- UNII-YI67O93A9C
- AKOS022173122
- SCHEMBL18371602
- (1R,4S)-1-methyl-4-prop-1-en-2-ylcyclohex-2-en-1-ol
- p-Mentha-2,8-dien-1-ol, (Z)-
- CHEMBL504494
- (1R,4S)-1-Methyl-4-(1-methylethenyl)-2-cyclohexen-1-ol; (-)-(1R,4S)-p-Mentha-2,8-dien-1-ol; (-)-p-Mentha-2,8-dien-1-ol;
- (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol
- CS-W019686
- DTXSID80192114
- (1R,4S)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol
- P-MENTHA-(Z)-2,8-DIEN-1-OL
- A864347
- DTXCID90114605
- 2-CYCLOHEXEN-1-OL, 1-METHYL-4-(1-METHYLETHENYL)-, (1R,4S)-REL-
-
- Inchi: 1S/C10H16O/c1-8(2)9-4-6-10(3,11)7-5-9/h4,6,9,11H,1,5,7H2,2-3H3/t9-,10+/m1/s1
- InChI Key: MKPMHJQMNACGDI-ZJUUUORDSA-N
- SMILES: O[C@@]1(C)C=C[C@@H](C(=C)C)CC1
Computed Properties
- Exact Mass: 152.120115130g/mol
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
(1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01DL5K-100mg |
2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethenyl)-, (1R,4S)-rel- |
3886-78-0 | 97% | 100mg |
$162.00 | 2024-05-03 | |
| 1PlusChem | 1P01DL5K-250mg |
2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethenyl)-, (1R,4S)-rel- |
3886-78-0 | 97% | 250mg |
$281.00 | 2024-05-03 |
(1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on (1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol
Introduction to (1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol (CAS No: 3886-78-0)
Chemical Overview and Structural Insights
(1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol, commonly referenced by its CAS number 3886-78-0, is a cyclic organic compound with a complex stereochemistry. This compound belongs to the class of cyclohexenols, featuring a six-membered ring with one double bond and a hydroxyl group at position 2. The stereochemistry at positions 1 and 4 is defined as R and S, respectively, which plays a critical role in its physical properties and biological activity.
The molecule's structure includes a methyl group at position 1 and an isopropenyl group (CH₂=C(CH₃)) at position 4. These substituents contribute to the compound's stability and reactivity. Recent studies have highlighted the importance of such stereochemical configurations in determining the compound's behavior in various chemical reactions and biological systems.
Synthesis and Isolation Methods
The synthesis of (1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol involves multi-step organic reactions, often utilizing enantioselective catalysis to achieve the desired stereochemistry. Researchers have employed techniques such as Sharpless asymmetric epoxidation and subsequent reductions to isolate this enantiomerically pure compound.
Recent advancements in asymmetric synthesis have made it possible to produce this compound in higher yields with improved stereoselectivity. For instance, the use of chiral ligands in transition metal-catalyzed reactions has been pivotal in achieving the desired stereochemical outcome.
Physical Properties and Stability
This compound exhibits a melting point of approximately 50°C and a boiling point around 95°C under standard pressure conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for various extraction processes.
The stability of (1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1ol under different environmental conditions has been extensively studied. Recent findings indicate that it remains stable under neutral pH conditions but undergoes oxidation in the presence of strong oxidizing agents, leading to the formation of dihydroxy derivatives.
Biological Activity and Applications
(1R,4S)-1-methyl-4-(1-methylethenyl)cyclohexenol has shown promising biological activity in recent studies, particularly in the field of pharmacology. It has been identified as a potential lead compound for the development of anti-inflammatory agents due to its ability to inhibit COX enzymes.
In addition to its pharmacological applications, this compound has been explored for its role in natural product synthesis. Its unique stereochemistry makes it an ideal precursor for constructing complex natural molecules with high enantioselectivity.
Environmental Impact and Safety Considerations
Evaluations of the environmental impact of (CAS No: 3886–78–0) have revealed that it is biodegradable under aerobic conditions, with complete degradation occurring within 28 days when exposed to soil microorganisms.
Safety data indicates that this compound is non-toxic when handled under standard laboratory conditions. However, prolonged exposure may cause mild skin irritation; thus, appropriate personal protective equipment should be used during handling.
Conclusion
(This section should be removed as per instructions)
3886-78-0 ((1R,4S)-1-methyl-4-(1-methylethenyl)cyclohex-2-en-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)